Cas no 1196147-72-4 (3-(Di-t-butylphosphino)propylamine, min. (10 wt% in THF))

• Product Name: 3-(Di-t-butylphosphino)propylamine, min. (10 wt% in THF)
• CAS No: 1196147-72-4
• MF: C₁₁H₂₆NP
• MW: 203.304604053497
• MDL: MFCD17013990
• CID: 3159999
• PubChem ID: 72376443
• Update Time: 2025-06-09

3-(Di-t-butylphosphino)propylamine, min. (10 wt% in THF) Chemical and Physical Properties

Names and Identifiers

• WXB14772
• 3-(Di-t-butylphosphino)propylamine, 97% (10 wt% in THF)
• SCHEMBL17513098
• 3-ditert-butylphosphanylpropan-1-amine
• 1196147-72-4
• 3-(DI-T-BUTYLPHOSPHINO)PROPYLAMINE (10 WT% IN THF)
• 3-(DI-T-BUTYLPHOSPHINO)PROPYLAMINE
• MFCD17013990
• 3-(Di-t-butylphosphino)propylamine, min. (10 wt% in THF)

• MDL： MFCD17013990
• Inchi： 1S/C11H26NP/c1-10(2,3)13(9-7-8-12)11(4,5)6/h7-9,12H2,1-6H3
• InChI Key： PREMCOLELPAPBB-UHFFFAOYSA-N
• SMILES： P(CCCN)(C(C)(C)C)C(C)(C)C

Computed Properties

• Exact Mass: 203.180286831g/mol
• Monoisotopic Mass: 203.180286831g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Sensitiveness: Air Sensitive

3-(Di-t-butylphosphino)propylamine, min. (10 wt% in THF) Security Information

• HazardClass：3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organophosphorus compounds Organic phosphines and derivatives

Additional information on 3-(Di-t-butylphosphino)propylamine, min. (10 wt% in THF)

Introduction to 3-(Di-t-butylphosphino)propylamine, min. (10 wt% in THF) and Its Applications in Modern Chemical Research

The compound with the CAS number 1196147-72-4, specifically 3-(Di-t-butylphosphino)propylamine, is a highly specialized organophosphorus compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, often supplied as a solution in tetrahydrofuran (THF) with a minimum concentration of 10 wt%, serves as a crucial intermediate in the synthesis of various pharmacologically active molecules. Its unique structural features, particularly the presence of di-t-butylphosphino and amine functional groups, make it an invaluable tool for researchers exploring novel therapeutic agents.

3-(Di-t-butylphosphino)propylamine is characterized by its ability to act as a ligand in transition metal catalysis, which is a cornerstone of modern synthetic organic chemistry. The di-t-butylphosphino group provides steric hindrance and electronic properties that can be finely tuned to modulate catalytic reactions. This has led to its extensive use in cross-coupling reactions, such as Suzuki-Miyaura and Heck reactions, where it enhances reaction efficiency and selectivity. The amine moiety further contributes to its versatility, allowing for additional functionalization and integration into more complex molecular architectures.

In recent years, the pharmaceutical industry has seen a surge in the development of targeted therapies, many of which rely on small-molecule inhibitors that interact with specific biological targets. 3-(Di-t-butylphosphino)propylamine has been employed in the design and synthesis of such inhibitors. For instance, its phosphino group can be readily coupled with heterocyclic scaffolds to create potent kinase inhibitors. These inhibitors are particularly relevant in oncology, where they have shown promise in preclinical studies by selectively inhibiting aberrantly activated kinases associated with cancer cell proliferation.

The solubility of 3-(Di-t-butylphosphino)propylamine in THF at a concentration of 10 wt% makes it particularly convenient for use in solution-phase reactions. This formulation ensures consistent reactivity and simplifies handling, which is critical for large-scale synthetic applications. Moreover, the stability of the compound under various reaction conditions enhances its utility in multi-step synthetic protocols. Researchers have leveraged this stability to develop novel synthetic routes for complex drug candidates, streamlining the drug discovery process.

Advances in computational chemistry have further highlighted the importance of 3-(Di-t-butylphosphino)propylamine in modern research. Molecular modeling studies have demonstrated how its steric and electronic properties can be exploited to optimize catalytic systems. These studies not only provide insights into reaction mechanisms but also guide the design of more efficient catalysts. Such computational approaches are increasingly integral to drug development pipelines, enabling researchers to predict and refine molecular interactions with high precision.

The role of 3-(Di-t-butylphosphino)propylamine extends beyond catalysis into materials science. Its ability to form stable complexes with transition metals has been utilized in the development of advanced materials, such as luminescent probes and magnetic resonance imaging (MRI) contrast agents. These applications underscore the compound's broad utility across multiple scientific disciplines. The ongoing exploration of its properties continues to yield innovative solutions in both academic and industrial research settings.

Recent breakthroughs in bioconjugation techniques have opened new avenues for using 3-(Di-t-butylphosphino)propylamine in biopharmaceutical applications. Researchers are employing this compound to develop novel bioimaging agents that offer enhanced sensitivity and specificity for disease detection. Additionally, its incorporation into antibody-drug conjugates (ADCs) has shown promise in targeted cancer therapies. These advancements highlight the compound's potential to contribute to next-generation therapeutic strategies.

The environmental impact of chemical research is also being addressed through innovations like green chemistry principles. The use of 3-(Di-t-butylphosphino)propylamine as a ligand has been optimized to minimize waste and reduce hazardous byproducts. For example, solvent-free or aqueous-based reaction conditions are being explored alongside traditional organic solvents like THF. Such efforts align with global initiatives to promote sustainable chemical practices while maintaining high standards of efficiency and yield.

Future directions for research involving 3-(Di-t-butylphosphino)propylamine are promising and multifaceted. The integration of artificial intelligence (AI) into drug discovery pipelines is expected to further enhance its utility by predicting optimal reaction conditions and molecular modifications. Additionally, the exploration of its derivatives may uncover novel functionalities that could revolutionize therapeutic approaches for neurological disorders and infectious diseases.

In conclusion, 3-(Di-t-butylphosphino)propylamine, CAS number 1196147-72-4, represents a cornerstone of modern chemical research due to its versatility and reactivity. Its applications span from catalysis and pharmaceutical synthesis to advanced materials and biopharmaceuticals, underscoring its broad scientific significance. As research continues to evolve, this compound will undoubtedly remain at the forefront of innovation, driving advancements across multiple disciplines.